Cas no 2248393-38-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 2248393-38-4
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 6291316
• PubChem ID: 165867803
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520222
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate
• 2248393-38-4

• Inchi： 1S/C19H13N3O5/c1-26-15-11-21(12-7-3-2-4-8-12)20-16(15)19(25)27-22-17(23)13-9-5-6-10-14(13)18(22)24/h2-11H,1H3
• InChI Key： LPXROAQZMGOHKG-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CN(C2C=CC=CC=2)N=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate

Compound CAS No: 2248393-38-4 - 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate

The compound with CAS No: 2248393-38-4, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-1-phenyl-1H-pyrazole-3-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrazole ring fused with a phenyl group and a methoxy substituent, as well as an isoindole moiety with a dioxo functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The isoindole moiety has been shown to exhibit interesting pharmacokinetic properties, including good bioavailability and stability in physiological conditions. Additionally, the pyrazole ring is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular structure, enabling researchers to optimize the compound's properties for specific applications. The use of these coupling reactions has also been validated in recent studies, demonstrating their efficiency and reliability in constructing complex molecules like this one.

The structural features of this compound make it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with biological targets through multiple modes of action has been demonstrated in vitro studies, where it exhibited potent activity against certain enzymes and receptors. Furthermore, computational modeling studies have provided insights into its three-dimensional structure and predicted binding modes, which are critical for understanding its mechanism of action.

From an environmental perspective, the compound's stability and biodegradability have been assessed under controlled laboratory conditions. These studies suggest that it has a moderate environmental footprint, with degradation rates that are consistent with other organic compounds in its class. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing its environmental impact.

In conclusion, the compound with CAS No: 2248393-38-4, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 4-methoxyphenylpyrazolecarboxylate, represents a promising molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups provide a foundation for exploring new therapeutic avenues and advancing our understanding of molecular interactions at the cellular level.